Cas no 1219979-61-9 (N-(4-Piperidinyl)isonicotinamide hydrochloride)

• Product Name: N-(4-Piperidinyl)isonicotinamide hydrochloride
• CAS No: 1219979-61-9
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 4687516
• Update Time: 2025-06-10

N-(4-Piperidinyl)isonicotinamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-PIPERIDINYL)ISONICOTINAMIDE HYDROCHLORIDE
• N-(Piperidin-4-yl)isonicotinamide hydrochloride
• N-(piperidin-4-yl)pyridine-4-carboxamide hydrochloride
• N-(4-Piperidinyl)isonicotinamide hydrochloride

• Inchi： 1S/C11H15N3O.ClH/c15-11(9-1-5-12-6-2-9)14-10-3-7-13-8-4-10;/h1-2,5-6,10,13H,3-4,7-8H2,(H,14,15);1H
• InChI Key： XUHZVWRMYFPKFX-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CN=CC=1)NC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(4-Piperidinyl)isonicotinamide hydrochloride

Recent Advances in the Study of N-(4-Piperidinyl)isonicotinamide Hydrochloride (CAS: 1219979-61-9)

N-(4-Piperidinyl)isonicotinamide hydrochloride (CAS: 1219979-61-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

One of the most notable advancements in the study of N-(4-Piperidinyl)isonicotinamide hydrochloride is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of analogs derived from N-(4-Piperidinyl)isonicotinamide hydrochloride, which showed selective inhibition of JAK2 kinases, a target implicated in myeloproliferative disorders.

In addition to its role in kinase inhibition, N-(4-Piperidinyl)isonicotinamide hydrochloride has also been investigated for its potential as a modulator of neurotransmitter systems. A recent preclinical study explored its effects on the dopaminergic and serotonergic systems, suggesting that it may have applications in the treatment of psychiatric disorders such as depression and schizophrenia. The study, conducted in animal models, reported significant behavioral improvements following administration of the compound, although further research is needed to elucidate its mechanism of action and safety profile in humans.

The synthesis and optimization of N-(4-Piperidinyl)isonicotinamide hydrochloride have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is critical for its potential commercialization. A 2022 paper in Organic Process Research & Development detailed a novel synthetic pathway that reduces the number of steps and improves yield, addressing some of the challenges associated with its large-scale production. These improvements are expected to facilitate further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of N-(4-Piperidinyl)isonicotinamide hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. However, the compound's versatility and demonstrated biological activity make it a valuable scaffold for future drug discovery efforts. Researchers are optimistic that ongoing studies will yield more insights into its therapeutic potential and pave the way for its use in clinical settings.

In conclusion, N-(4-Piperidinyl)isonicotinamide hydrochloride (CAS: 1219979-61-9) represents a promising compound in the field of chemical biology and medicinal chemistry. Its applications in kinase inhibition, neurotransmitter modulation, and other therapeutic areas highlight its versatility and potential for drug development. Continued research and optimization efforts are expected to further elucidate its mechanisms of action and clinical utility, making it a compound of significant interest for the scientific community.